Cas no 1016508-17-0 (1-(2,4-difluorophenyl)ethyl(propyl)amine)

• Product Name: 1-(2,4-difluorophenyl)ethyl(propyl)amine
• CAS No: 1016508-17-0
• MF: C₁₁H₁₅F₂N
• MW: 199.24030995369
• MDL: MFCD09929626
• CID: 5165870
• PubChem ID: 24691369
• Update Time: 2026-03-04

1-(2,4-difluorophenyl)ethyl(propyl)amine Chemical and Physical Properties

Names and Identifiers

• Benzenemethanamine, 2,4-difluoro-α-methyl-N-propyl-
• n-(1-(2,4-Difluorophenyl)ethyl)propan-1-amine
• [1-(2,4-difluorophenyl)ethyl](propyl)amine
• 1-(2,4-difluorophenyl)ethyl(propyl)amine

• MDL： MFCD09929626
• Inchi： 1S/C11H15F2N/c1-3-6-14-8(2)10-5-4-9(12)7-11(10)13/h4-5,7-8,14H,3,6H2,1-2H3
• InChI Key： STCGTMRTQOIRBW-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1F)(C)NCCC

1-(2,4-difluorophenyl)ethyl(propyl)amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-(2,4-difluorophenyl)ethyl(propyl)amine

Comprehensive Overview of 1-(2,4-Difluorophenyl)ethyl(propyl)amine (CAS No. 1016508-17-0)

1-(2,4-Difluorophenyl)ethyl(propyl)amine (CAS No. 1016508-17-0) is a fluorinated aromatic amine compound with significant applications in pharmaceutical and agrochemical research. Its unique structural features, including the difluorophenyl moiety and propylamine side chain, make it a versatile intermediate for synthesizing bioactive molecules. Researchers are increasingly interested in this compound due to its potential role in drug discovery, particularly in targeting central nervous system (CNS) disorders and enzyme inhibition.

The compound's molecular formula and structural properties have been extensively studied to optimize its reactivity and stability. With the growing demand for fluorinated compounds in medicinal chemistry, 1-(2,4-Difluorophenyl)ethyl(propyl)amine has gained attention for its ability to enhance lipophilicity and metabolic stability in drug candidates. Recent trends in AI-driven drug design and high-throughput screening have further highlighted its relevance, as computational models predict its interactions with various biological targets.

From a synthetic perspective, this compound is often utilized in cross-coupling reactions and reductive amination processes. Its difluorophenyl group contributes to improved binding affinity in receptor-ligand interactions, a key factor in developing selective inhibitors. Laboratories focusing on neurodegenerative disease research or antimicrobial agents frequently explore derivatives of this amine due to its adaptable scaffold.

Environmental and green chemistry considerations are also shaping the use of 1-(2,4-Difluorophenyl)ethyl(propyl)amine. Researchers are investigating solvent-free synthesis methods and catalytic efficiency to minimize waste. This aligns with the broader industry shift toward sustainable chemical production, a topic frequently searched in academic and industrial forums.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are essential for characterizing this compound. Its chromatographic purity and stereochemical configuration are critical parameters for end-users, particularly in preclinical studies. The compound's CAS No. 1016508-17-0 serves as a unique identifier in global chemical databases, facilitating collaboration across research institutions.

In summary, 1-(2,4-Difluorophenyl)ethyl(propyl)amine represents a valuable building block in modern organic synthesis. Its applications span drug development, material science, and catalysis, reflecting the interdisciplinary nature of contemporary chemistry. As interest in fluorine-containing compounds continues to rise, this amine is poised to play a pivotal role in advancing precision medicine and industrial innovation.